Cas no 99473-71-9 (Thiourea, N-(3-aminopropyl)-N'-phenyl-)

• Product Name: Thiourea, N-(3-aminopropyl)-N'-phenyl-
• CAS No: 99473-71-9
• MF: C₁₀H₁₅N₃S
• MW: 209.311200380325
• CID: 750212
• PubChem ID: 12970998
• Update Time: 2025-04-19

Thiourea, N-(3-aminopropyl)-N'-phenyl- Chemical and Physical Properties

Names and Identifiers

• Thiourea, N-(3-aminopropyl)-N'-phenyl-
• 1-(3-aminopropyl)-3-phenylthiourea
• DTXSID80514231
• 99473-71-9
• N-(3-Aminopropyl)-N'-phenylthiourea
• SCHEMBL15224205

• Inchi： 1S/C10H15N3S/c11-7-4-8-12-10(14)13-9-5-2-1-3-6-9/h1-3,5-6H,4,7-8,11H2,(H2,12,13,14)
• InChI Key： MASNQORRMCQSFX-UHFFFAOYSA-N
• SMILES： S=C(NC1C=CC=CC=1)NCCCN

Computed Properties

• Exact Mass: 209.09866866g/mol
• Monoisotopic Mass: 209.09866866g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 82.2Ų